Cas no 2095192-31-5 (rac-(1R,5R,6S)-2-azabicyclo3.2.0heptan-6-ol)
rac-(1R,5R,6S)-2-azabicyclo3.2.0heptan-6-ol Chemical and Physical Properties
Names and Identifiers
-
- SB74164
- rel-(1R,5R,6R)-2-azabicyclo[3.2.0]heptan-6-ol
- 2095192-15-5
- rel-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol
- SB74162
- 2095192-31-5
- rac-(1R,5R,6S)-2-azabicyclo3.2.0heptan-6-ol
-
- Inchi: 1S/C6H11NO/c8-6-3-5-4(6)1-2-7-5/h4-8H,1-3H2/t4-,5-,6+/m1/s1
- InChI Key: VQIILGJJJQKLPC-PBXRRBTRSA-N
- SMILES: O[C@H]1C[C@@]2([H])NCC[C@@]12[H]
Computed Properties
- Exact Mass: 113.084063974g/mol
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 32.3Ų
rac-(1R,5R,6S)-2-azabicyclo3.2.0heptan-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28257645-1g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 1g |
$614.0 | 2023-09-09 | ||
| Enamine | EN300-28257645-5g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 5g |
$1779.0 | 2023-09-09 | ||
| Enamine | EN300-28257645-10g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 10g |
$2638.0 | 2023-09-09 | ||
| Enamine | EN300-28257645-0.05g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 95.0% | 0.05g |
$515.0 | 2025-03-19 | |
| Enamine | EN300-28257645-0.1g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 95.0% | 0.1g |
$540.0 | 2025-03-19 | |
| Enamine | EN300-28257645-0.25g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 95.0% | 0.25g |
$564.0 | 2025-03-19 | |
| Enamine | EN300-28257645-0.5g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 95.0% | 0.5g |
$589.0 | 2025-03-19 | |
| Enamine | EN300-28257645-1.0g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 95.0% | 1.0g |
$614.0 | 2025-03-19 | |
| Enamine | EN300-28257645-2.5g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 95.0% | 2.5g |
$1202.0 | 2025-03-19 | |
| Enamine | EN300-28257645-5.0g |
rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol |
2095192-31-5 | 95.0% | 5.0g |
$1779.0 | 2025-03-19 |
rac-(1R,5R,6S)-2-azabicyclo3.2.0heptan-6-ol Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on rac-(1R,5R,6S)-2-azabicyclo3.2.0heptan-6-ol
Rac-(1R,5R,6S)-2-Azabicyclo[3.2.0]Heptan-6-Ol: A Comprehensive Overview
The compound rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol, identified by the CAS registry number 2095192-31-5, is a significant molecule in the field of organic chemistry and pharmacology. This bicyclic structure, characterized by its unique stereochemistry and functional groups, has garnered attention due to its potential applications in drug design and materials science.
The molecular structure of rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol consists of a bicyclic framework with a nitrogen atom at the 2-position and a hydroxyl group at the 6-position. This arrangement imparts the molecule with distinct chemical properties, including high stability and reactivity under certain conditions. Recent studies have highlighted its role as an intermediate in the synthesis of complex natural products and bioactive compounds.
One of the most notable aspects of this compound is its stereochemistry. The specific configuration at the 1R, 5R, and 6S positions plays a crucial role in determining its physical properties and biological activity. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure, providing valuable insights into its conformational flexibility and intermolecular interactions.
In terms of applications, rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol has been explored for its potential in drug discovery. Its rigid bicyclic framework makes it an ideal candidate for mimicking key structural motifs found in biologically relevant molecules. For instance, recent studies have demonstrated its ability to act as a template for the development of novel antibiotics and anti-inflammatory agents.
Moreover, this compound has shown promise in materials science due to its ability to form stable supramolecular assemblies. By leveraging its hydrogen bonding capabilities and steric interactions, scientists have investigated its use in creating self-assembled monolayers and nanomaterials with tailored properties.
Recent advancements in synthetic methodology have also enhanced our ability to synthesize rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol on a larger scale. Techniques such as asymmetric catalysis and enantioselective synthesis have enabled researchers to produce enantiomerically pure samples, which are essential for studying stereochemical effects in biological systems.
In conclusion, rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol stands as a testament to the intricate relationship between molecular structure and function in organic chemistry. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point for scientists across various disciplines.
2095192-31-5 (rac-(1R,5R,6S)-2-azabicyclo3.2.0heptan-6-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)